Cas no 1824467-62-0 (1-(3-Fluoropyridin-4-yl)-2-methylpiperazine)

• Product Name: 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine
• CAS No: 1824467-62-0
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 5693190
• PubChem ID: 126971319
• Update Time: 2025-06-13

1-(3-Fluoropyridin-4-yl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1824467-62-0
• EN300-1588848
• 1-(3-FLUOROPYRIDIN-4-YL)-2-METHYLPIPERAZINE
• Piperazine, 1-(3-fluoro-4-pyridinyl)-2-methyl-
• 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine

• Inchi： 1S/C10H14FN3/c1-8-6-13-4-5-14(8)10-2-3-12-7-9(10)11/h2-3,7-8,13H,4-6H2,1H3
• InChI Key： JCAZIUYBQKNTQK-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1N1CCNCC1C

Computed Properties

• Exact Mass: 195.11717562g/mol
• Monoisotopic Mass: 195.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 301.2±37.0 °C(Predicted)
• pka: 8.38±0.40(Predicted)

Additional information on 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine

Introduction to 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine (CAS No. 1824467-62-0)

1-(3-Fluoropyridin-4-yl)-2-methylpiperazine, identified by the chemical compound code CAS No. 1824467-62-0, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The presence of a fluoropyridine moiety at the 3-position and a methyl group at the 2-position of the piperazine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The fluoropyridine substituent is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in biological targets. Fluorine atoms, when incorporated into organic molecules, can influence the molecule's pharmacokinetic properties, often improving its bioavailability and duration of action. In the context of 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine, the fluorine atom at the 3-position of the pyridine ring contributes to its interaction with various enzymes and receptors, thereby influencing its potential therapeutic applications.

1-(3-Fluoropyridin-4-yl)-2-methylpiperazine has garnered attention in recent years for its role as a key intermediate in synthesizing novel pharmaceutical agents. Its structural features make it a versatile building block for designing molecules with specific biological activities. For instance, derivatives of this compound have been explored in the development of drugs targeting neurological disorders, where piperazine derivatives are known for their ability to modulate neurotransmitter systems.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The incorporation of fluorine into pyridine rings has been shown to improve the binding affinity of small molecules to their biological targets. This is particularly relevant for 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine, as studies suggest that its fluorinated structure enhances its interaction with certain enzymes and receptors, potentially leading to more effective therapeutic outcomes.

In addition to its pharmacological significance, 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine serves as a valuable tool in synthetic chemistry. Its unique structural features allow for modifications at multiple positions, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop novel compounds with improved pharmacological profiles.

The synthesis of 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for pharmaceutical applications.

One of the most compelling aspects of 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine is its potential in addressing unmet medical needs. Researchers are continually exploring new derivatives to enhance their therapeutic efficacy and safety profiles. For example, modifications at the fluoropyridine moiety have been investigated to improve binding selectivity and reduce off-target effects. Such efforts underscore the compound's importance in modern drug discovery.

The role of computational chemistry in designing and optimizing derivatives of 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have enabled researchers to predict the behavior of these compounds before they are synthesized. This approach not only saves time but also reduces costs associated with experimental trials.

Moreover, the growing interest in fluorinated compounds stems from their favorable pharmacokinetic properties. Fluorine atoms can influence solubility, permeability, and metabolic stability, all critical factors in drug development. The presence of a fluorine atom in 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine contributes to these properties, making it an attractive candidate for further exploration.

In conclusion, 1-(3-Fluoropyridin-4-yl)-2-methylpiperazine (CAS No. 1824467-62-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its role as an intermediate in synthesizing novel drugs, make it a cornerstone of modern medicinal chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further.